Cas no 68015-83-8 (tribenzylammonium acetate)

• Product Name: tribenzylammonium acetate
• CAS No: 68015-83-8
• MF: C₂₃H₂₅NO₂
• MW: 347.45010638237
• CID: 968265
• PubChem ID: 106369
• Update Time: 2025-04-19

tribenzylammonium acetate Chemical and Physical Properties

Names and Identifiers

• tribenzylammonium acetate
• Benzenemethanamine, N,N-bis(phenylmethyl)-, acetate
• Benzenemethanamine, N,N-bis(phenylmethyl)-, acetate (1:1)
• N,N-dibenzyl-1-phenylmethanamine acetate (1:1)
• EINECS 268-148-0
• 68015-83-8
• DTXSID6070982
• XWIAZRSRQTXXJW-UHFFFAOYSA-N

• Inchi： 1S/C21H21N.C2H4O2/c1-4-10-19(11-5-1)16-22(17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21;1-2(3)4/h1-15H,16-18H2;1H3,(H,3,4)
• InChI Key： XWIAZRSRQTXXJW-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CC1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.18865
• Monoisotopic Mass: 347.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 44.57